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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355

Technical Support Center: Safe Handling of N,N-
Dimethyltetradecylamine

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with N,N-Dimethyltetradecylamine. The following
guestion-and-answer format addresses specific issues you might encounter during your
experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with N,N-Dimethyltetradecylamine?

Al: N,N-Dimethyltetradecylamine is a hazardous substance with the following primary
concerns[1]:

Corrosive: It can cause severe skin burns and eye damage[1][2].

Harmful if Swallowed: It is harmful if ingested[1][2].

Respiratory Irritant: It may cause respiratory irritation[2].

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects[1][2].

Q2: What personal protective equipment (PPE) is required when handling this chemical?
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A2: To ensure your safety, the following PPE is mandatory when working with N,N-
Dimethyltetradecylamine[3][4]:

o Eye and Face Protection: Chemical safety goggles and a face shield are necessary to
protect against splashes[4].

e Hand Protection: Use chemical-resistant gloves. It is important to consider the breakthrough
time of the glove material for prolonged handling[4].

» Body Protection: A chemical-resistant lab coat or apron worn over long-sleeved clothing and
closed-toe shoes is required to protect your skin from accidental spills[4].

» Respiratory Protection: In poorly ventilated areas or when vapors are likely to be generated,
a NIOSH/MSHA-approved respirator with a suitable cartridge (e.g., type ABEK EN14387)
should be used[4][5].

Q3: What are the proper storage conditions for N,N-Dimethyltetradecylamine?

A3: Store N,N-Dimethyltetradecylamine in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong acids. The container should
be kept tightly closed and stored in a designated corrosives cabinet, preferably below eye
level[4][6][7]-

Q4: What should | do in case of accidental skin or eye contact?
A4: Immediate action is crucial.

» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with
plenty of water and soap[8]. Seek medical attention if irritation occurs.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.
Seek immediate medical attention[2][8][9].

Q5: How should I handle a spill of N,N-Dimethyltetradecylamine?
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A5: For a minor spill, you can follow these steps, ensuring you are wearing the appropriate
PPE:

» Alert others: Notify personnel in the immediate area.

o Contain the spill: Use an inert, non-combustible absorbent material like sand, earth, or
vermiculite to dike the spill[10][11].

o Absorb the spill: Carefully apply the absorbent material, working from the outside in, and
allow it to fully absorb the chemical[10].

o Collect the waste: Using non-sparking tools, carefully scoop the absorbed material into a
designated, labeled, and sealable hazardous waste container[10][12].

o Decontaminate the area: Clean the spill area with soap and water, and collect the cleaning
materials for disposal as hazardous waste[13]. For major spills, evacuate the area and
contact your institution's emergency response team[11].

Q6: How do | properly dispose of N,N-Dimethyltetradecylamine waste?

A6: All waste containing N,N-Dimethyltetradecylamine must be treated as hazardous waste.
It should be collected in a clearly labeled, sealed container and disposed of through your
institution's hazardous waste management program, in accordance with local, state, and
federal regulations[8]. Do not dispose of this chemical down the drain, as it is very toxic to
aquatic life[2][6].

Quantitative Hazard Data
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Property Value Reference
CAS Number 112-75-4
Molecular Formula C16H35N [1]
Molecular Weight 241.46 g/mol [1]
Appearance Light yellow liquid with a fishy 1]

odor
Oral LD50 (Rat) 1320 mg/kg
Flash Point 151 °C (303.8 °F) - closed cup [5]
Density 0.795 g/mL at 20 °C [5]

Experimental Protocol: Use of N,N-
Dimethyltetradecylamine as a Catalyst in a Reaction

This protocol outlines a general procedure and should be adapted to the specific requirements
of your experiment. A thorough risk assessment should be conducted before beginning any
work.

1. Preparation:

» Review the Safety Data Sheet (SDS) for N,N-Dimethyltetradecylamine and all other
reagents being used.

o Ensure all necessary PPE is available and in good condition. Don all PPE before entering
the handling area.

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary glassware and equipment within the fume hood to minimize
movement.

2. Handling and Dispensing:

e Conduct all manipulations of N,N-Dimethyltetradecylamine inside a certified chemical fume
hood.

o Use a calibrated pipette with a disposable tip or a glass syringe to transfer the required
volume of the liquid.
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o To prevent splashes, slowly add the N,N-Dimethyltetradecylamine to the reaction mixture
with gentle stirring.
o Keep the container of N,N-Dimethyltetradecylamine tightly closed when not in use.

3. Reaction Quenching and Work-up:

e Once the reaction is complete, quench the reaction mixture according to your specific
protocol, being mindful of any potential exothermic reactions.
» Perform all extraction and purification steps within the fume hood.

4. Decontamination and Waste Disposal:

o Decontaminate all glassware that has come into contact with N,N-Dimethyltetradecylamine
with an appropriate solvent (e.g., acetone), followed by washing with soap and water.

o Collect all liquid and solid waste containing N,N-Dimethyltetradecylamine in a designated
hazardous waste container.

Workflow for Handling a Chemical Spili
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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